Cas no 128626-48-2 (Benzoic acid,3,3',3''-(hydroxymethylidyne)tris[6-hydroxy-, trimethyl ester (9CI))

Benzoic acid,3,3',3''-(hydroxymethylidyne)tris[6-hydroxy-, trimethyl ester (9CI) structure
128626-48-2 structure
Product Name:Benzoic acid,3,3',3''-(hydroxymethylidyne)tris[6-hydroxy-, trimethyl ester (9CI)
CAS No:128626-48-2
MF:C25H22O10
MW:482.436188220978
CID:142155
PubChem ID:360385
Update Time:2025-04-19

Benzoic acid,3,3',3''-(hydroxymethylidyne)tris[6-hydroxy-, trimethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • methyl 2-hydroxy-5-[hydroxy-bis(4-hydroxy-3-methoxycarbonylphenyl)methyl]benzoate
    • Tris(4-Hydroxy-3-methoxycarbonylphenyl)carbinol
    • Benzoic acid, 3,3',3''-(hydroxymethylidyne)tris[6-hydroxy-, trimethyl ester
    • 128626-48-2
    • NSC-622446
    • SCHEMBL14168030
    • Trimethyl aurintricarboxylate
    • DTXSID60155949
    • Tris(4OH-3MeOCOPh)COH
    • CHEMBL333146
    • methyl 2-hydroxy-5-[hydroxy-bis(4-hydroxy-3-methoxycarbonyl-phenyl)methyl]benzoate
    • Benzoic acid, 3,3',3''-(hydroxymethylidyne)tris(6-hydroxy-, trimethyl ester
    • NSC622446
    • Benzoic acid,3,3',3''-(hydroxymethylidyne)tris[6-hydroxy-, trimethyl ester (9CI)
    • Inchi: 1S/C25H22O10/c1-33-22(29)16-10-13(4-7-19(16)26)25(32,14-5-8-20(27)17(11-14)23(30)34-2)15-6-9-21(28)18(12-15)24(31)35-3/h4-12,26-28,32H,1-3H3
    • InChI Key: PYBWMVOTCMEAJR-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC(=C(C(=O)OC)C=1)O)(C1C=CC(=C(C(=O)OC)C=1)O)C1C=CC(=C(C(=O)OC)C=1)O

Computed Properties

  • Exact Mass: 482.12126
  • Monoisotopic Mass: 482.12129689g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 9
  • Complexity: 672
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 160Ų

Experimental Properties

  • PSA: 159.82
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